Cas no 1217222-76-8 (Furazolidone-D4)

• Product Name: Furazolidone-D4
• CAS No: 1217222-76-8
• MF: C₈H₇N₃O₅
• MW: 229.182928323746
• CID: 1075659
• PubChem ID: 329754260
• Update Time: 2025-06-09

Furazolidone-D4 Chemical and Physical Properties

Names and Identifiers

• Furazolidone-D4
• 4,4,5,5-tetradeuterio-3-[(E)-(5-nitrofuran-2-yl)methylideneamino]-1,3-oxazolidin-2-one
• 3-(5-Nitrofurfurylideneamino)-2-oxazolidinone-d4
• J-004602
• CS-0129477
• 1ST4207D4
• HY-B1336S
• Furazolidone-d
• 1217222-76-8
• Furazolidone-d4, VETRANAL(TM), analytical standard
• DA-63639

• MDL： MFCD04973442
• Inchi： 1S/C8H7N3O5/c12-8-10(3-4-15-8)9-5-6-1-2-7(16-6)11(13)14/h1-2,5H,3-4H2/b9-5+/i3D2,4D2
• InChI Key： PLHJDBGFXBMTGZ-QIBFQDEWSA-N
• SMILES： O1C(N(C([2H])([2H])C1([2H])[2H])/N=C/C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 229.06367732g/mol
• Monoisotopic Mass: 229.06367732g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Furazolidone-D4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 62
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on Furazolidone-D4

Introduction to Furazolidone-D4 (CAS No 1217222-76-8)

Furazolidone-D4, a deuterated derivative of the well-known antimicrobial agent Furazolidone, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number CAS No 1217222-76-8, this molecule has garnered attention for its potential applications in various biochemical and medicinal studies. The introduction of deuterium atoms into the molecular structure not only modifies its physical and chemical properties but also offers insights into metabolic pathways and drug interactions.

The synthesis and characterization of Furazolidone-D4 involve advanced techniques in organic chemistry and mass spectrometry. The presence of deuterium atoms enhances the stability of the molecule, making it a valuable tool for studying enzyme kinetics and metabolic processes. Recent research has highlighted its utility in understanding the pharmacokinetics of Furazolidone, particularly in how it is metabolized and excreted in the human body.

In the realm of drug development, Furazolidone-D4 serves as a reference standard for analytical methods. Its unique isotopic signature allows for precise identification and quantification in complex mixtures, which is crucial for quality control in pharmaceutical manufacturing. The compound's stability under various storage conditions makes it an ideal candidate for long-term studies, ensuring consistent data across experiments.

One of the most compelling aspects of Furazolidone-D4 is its role in probing the mechanisms of action of Furazolidone. By comparing the metabolic pathways of the parent compound and its deuterated analog, researchers can gain a deeper understanding of how drugs interact with biological systems. This information is pivotal for designing new drugs with improved efficacy and reduced side effects.

Recent studies have also explored the potential of Furazolidone-D4 in therapeutic applications beyond its antimicrobial properties. For instance, its ability to inhibit certain enzymes has been linked to anti-inflammatory effects, opening up possibilities for treating chronic inflammatory diseases. The deuterated version may offer a more targeted approach, minimizing off-target effects while maintaining therapeutic benefits.

The use of Furazolidone-D4 in clinical trials has been promising, with preliminary data suggesting its potential as a biomarker for drug metabolism. This could revolutionize how medications are personalized to individual patients, based on their metabolic profiles. Such advancements align with the broader goals of precision medicine, where treatments are tailored to an individual's unique biological makeup.

From a regulatory perspective, Furazolidone-D4 adheres to stringent guidelines set by pharmaceutical agencies worldwide. Its safety profile has been thoroughly evaluated through rigorous toxicological studies, ensuring that it can be used reliably in research settings without posing significant risks. This compliance with regulatory standards underscores its credibility as a scientific tool.

The future prospects of Furazolidone-D4 are vast, with ongoing research exploring new frontiers in drug discovery and metabolic studies. As technology advances, the applications of this compound are expected to expand, offering novel insights into disease mechanisms and therapeutic strategies. The integration of computational modeling with experimental data will further enhance our understanding of how Furazolidone-D4 interacts with biological systems.

In conclusion, Furazolidone-D4 (CAS No 1217222-76-8) represents a significant advancement in pharmaceutical research. Its unique properties make it an invaluable tool for studying drug metabolism, enzyme kinetics, and therapeutic applications. As research continues to evolve, this compound is poised to play a crucial role in shaping the future of medicine.